Cas no 100130-05-0 (5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)

5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(methylthio)pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylicacid, 5-amino-2-(methylthio)-
- 5-amino-2-methylsulfanylpyrimidine-4-carboxylic acid
- 5-Amino-2-(methylthio)
- 5-aMino-2-(Methylthio)pyriMidine-4-carboxylic
- 5-Amino-2-(methylthio)-4-pyrimidinecarboxylic acid
- 5-aMino-2-(Methylsulfanyl)pyriMidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 5-amino-2-(methylthio)-
- TRA0055394
- MB11944
- WT82475
- RP24530
- FCH1157109
- SY011532
- EN00
- SCHEMBL6989833
- 5-amino-2-methylsulfanyl-pyrimidine-4-carboxylic acid;5-Amino-2-(methylthio)pyrimidine-4-carboxylic Acid
- J-516670
- FT-0645688
- 5-Amino-2-(methylthio)pyrimidine-4-carboxylicAcid
- CS-W009057
- C6H7N3O2S
- 100130-05-0
- DTXSID60571746
- AMY16193
- AKOS015854561
- MFCD12407810
- DS-11232
- 4-Pyrimidinecarboxylicacid,5-amino-2-(methylthio)-
- EN300-122813
- A800052
- DB-014546
- 5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
-
- MDL: MFCD12407810
- Inchi: 1S/C6H7N3O2S/c1-12-6-8-2-3(7)4(9-6)5(10)11/h2H,7H2,1H3,(H,10,11)
- InChI Key: NTEPDMJNOBYJHJ-UHFFFAOYSA-N
- SMILES: S(C([H])([H])[H])C1=NC([H])=C(C(C(=O)O[H])=N1)N([H])[H]
Computed Properties
- Exact Mass: 185.02600
- Monoisotopic Mass: 185.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114
- XLogP3: 0.8
Experimental Properties
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 190-191.5 °C (decomposition)
- Boiling Point: 434.9°C at 760 mmHg
- Flash Point: 216.864℃
- Refractive Index: 1.668
- Solubility: Very slightly soluble (0.61 g/l) (25 º C),
- PSA: 114.40000
- LogP: 1.06010
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Security Information
- Hazard Statement: H302-H315-H319-H332-H335
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00021-0.25g |
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
100130-05-0 | 97% | 0.25g |
¥173 | 2023-09-15 | |
eNovation Chemicals LLC | Y1091653-5g |
5-AMINO-2-(METHYLTHIO)PYRIMIDINE-4-CARBOXYLIC ACID |
100130-05-0 | 97% | 5g |
$580 | 2024-06-05 | |
eNovation Chemicals LLC | Y1091653-10g |
5-AMINO-2-(METHYLTHIO)PYRIMIDINE-4-CARBOXYLIC ACID |
100130-05-0 | 97% | 10g |
$1100 | 2024-06-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1062939-1g |
5-Amino-2-(methylthio)-4-pyrimidinecarboxylic acid |
100130-05-0 | 98% | 1g |
¥292 | 2023-04-17 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1062939-50g |
5-Amino-2-(methylthio)-4-pyrimidinecarboxylic acid |
100130-05-0 | 98% | 50g |
¥12936 | 2023-04-17 | |
eNovation Chemicals LLC | D382378-5g |
5-amino-2-(methylthio)pyrimidine-4-carboxylic acid |
100130-05-0 | 97% | 5g |
$720 | 2024-05-24 | |
Matrix Scientific | 073281-250mg |
5-Amino-2-(methylthio)pyrimidine-4-carboxylic acid, 95+% |
100130-05-0 | 95+% | 250mg |
$324.00 | 2023-09-06 | |
Matrix Scientific | 073281-1g |
5-Amino-2-(methylthio)pyrimidine-4-carboxylic acid, 95+% |
100130-05-0 | 95+% | 1g |
$700.00 | 2023-09-06 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00021-1g |
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
100130-05-0 | 97% | 1g |
¥370 | 2023-09-15 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00021-0.1g |
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
100130-05-0 | 97% | 0.1g |
99.00 | 2021-07-09 |
5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Related Literature
-
Fred Wudl Energy Environ. Sci., 2013,6, 392-406
-
Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
-
N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
-
Baoyu Gao RSC Adv., 2017,7, 28733-28745
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